Cas no 2228902-99-4 (3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine)

• Product Name: 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine
• CAS No: 2228902-99-4
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 6255619
• PubChem ID: 165867373
• Update Time: 2025-08-03

3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine
• EN300-1736300
• 2228902-99-4

• Inchi： 1S/C11H15NS/c1-2-4-10-8(3-1)5-11(13-10)9-6-12-7-9/h5,9,12H,1-4,6-7H2
• InChI Key： NABMRDZJSXCVAR-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C=C1C1CNC1

Computed Properties

• Exact Mass: 193.09252066g/mol
• Monoisotopic Mass: 193.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine

Introduction to 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine (CAS No. 2228902-99-4)

3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic molecule combines a benzothiophene moiety with an azetidine ring, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. With the CAS number 2228902-99-4, this compound has garnered attention due to its structural complexity and the potential therapeutic applications it may offer.

The benzothiophene core is a well-known pharmacophore in many bioactive molecules, contributing to various pharmacological effects through its aromatic system and sulfur-containing group. The presence of the tetrahydro-1-benzothiophen-2-yl substituent in 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine enhances its molecular diversity, which is crucial for modulating biological targets effectively. This structural feature allows the compound to interact with biological receptors in a manner that may differ from simpler aromatic compounds.

In recent years, there has been growing interest in developing novel molecules that incorporate both benzothiophene and azetidine scaffolds. These combinations have shown promise in addressing various therapeutic challenges, particularly in oncology and inflammatory diseases. The azetidine ring, in particular, has been recognized for its ability to mimic natural amino acids, which can be exploited for designing enzyme inhibitors or receptor modulators.

One of the most compelling aspects of 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine is its potential as a lead compound for further derivatization. Researchers have been exploring various synthetic pathways to modify this core structure, aiming to optimize its pharmacokinetic properties and enhance its binding affinity to target proteins. The versatility of the benzothiophene ring allows for functionalization at multiple sites, enabling the creation of a diverse library of analogs.

Recent studies have highlighted the importance of tetrahydro-benzothiophene derivatives in medicinal chemistry. These compounds have demonstrated efficacy in several preclinical models, particularly in terms of anti-inflammatory and anti-proliferative effects. The structural motif of 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine aligns well with these findings, suggesting that it may exhibit similar biological activities.

The synthesis of 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling have been employed to construct the desired framework efficiently. These methods not only improve the synthetic route but also allow for greater control over regioselectivity and stereochemistry.

In terms of biological evaluation, preliminary studies on 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine have shown promising results in cell-based assays. The compound has demonstrated interactions with several key targets relevant to human health conditions such as cancer and neurodegenerative disorders. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry in understanding the properties of 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying key interaction sites with biological targets. These insights guide experimental efforts and help streamline the drug discovery process by prioritizing promising candidates for further validation.

As the pharmaceutical industry continues to evolve, compounds like 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)azetidine represent a valuable addition to the arsenal of molecular tools available for drug development. Their unique structural features and potential biological activities make them attractive for addressing unmet medical needs. With ongoing research efforts focused on optimizing synthesis and evaluating efficacy, tetrahydro-benzothiophene derivatives are poised to play a significant role in future therapeutic strategies.